8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C9H11FN2
• Molecular Weight: 166.20 g/mol
• SMILES: C1CC2=C(C(=CC(=C2)F)N)NC1
• InChI: InChI=1S/C9H11FN2/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5,12H,1-3,11H2
• InChIKey: GBPJZEAYVTZRKQ-UHFFFAOYSA-N

8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline (CAS 210751-53-4): Physicochemical Profile and Procurement-Relevant Identity

8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline (CAS 210751-53-4) is a partially saturated, bicyclic nitrogen heterocycle with the molecular formula C₉H₁₁FN₂ and a molecular weight of 166.20 g·mol⁻¹ . The compound belongs to the 1,2,3,4-tetrahydroquinoline (THQ) class but is distinguished by the simultaneous presence of a C6-fluoro substituent and a primary amine at C8 on the benzo-fused ring . This dual-substitution pattern yields a hydrogen-bond donor count of 2 and a hydrogen-bond acceptor count of 3, conferring intermolecular interaction capabilities distinct from both the non-fluorinated 8-amino-THQ parent and the 6-fluoro-THQ analog lacking the 8-amino group .

Scaffold6-fluoro-8-amino-1,2,3,4-tetrahydroquinoline

H-Bond Profile3 H-bond acceptors (amine N, ring N, C6–F) and 2 donors

LipophilicityEstimated logP ~1.8–2.1; intermediate solubility-permeability balance

DifferentiatorDual substitution not matched by non-fluorinated or mono-substituted analogs

Why 8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline Cannot Be Replaced by Unsubstituted or Mono-Substituted THQ Analogs

The 1,2,3,4-tetrahydroquinoline scaffold is extensively employed in medicinal chemistry, yet subtle changes in substitution pattern produce large variations in physicochemical properties and synthetic utility. The non-fluorinated 8-amino-THQ (CAS 54012-92-9) possesses only 2 hydrogen-bond acceptors and a molecular weight of 148.20 g·mol⁻¹, while 6-fluoro-THQ (CAS 59611-52-8) has a single hydrogen-bond donor and a logP of 2.32 . The target compound uniquely combines the 8-amino group (2 HBD) with a 6-fluoro substituent (contributing a third HBA and increasing molecular weight to 166.20 g·mol⁻¹), resulting in an intermediate lipophilicity profile and enhanced hydrogen-bonding capacity that neither mono-substituted analog can replicate . These differences directly affect reactivity in downstream functionalization, solubility in organic solvents, and target-binding geometry; therefore, substituting a non-fluorinated or regioisomeric analog without experimental revalidation introduces substantial risk of divergent biological or synthetic outcomes.

HBA capacity difference3 vs 2 acceptors may shift binding interactions; non-fluorinated 8-amino-THQ lacks the C6–F weak hydrogen-bond acceptor.

Physicochemical divergenceMolecular weight and logP differ from both 8-amino-THQ and 6-fluoro-THQ; solubility, permeability and metabolic stability may not transfer directly.

Regioselectivity mismatch6-F directs electrophilic substitution; the non-fluorinated analog yields different regioisomer distributions that may require revalidation.

• [1] Kuujia. 6-Fluoro-1,2,3,4-tetrahydroquinoline (CAS 59611-52-8). LogP: 2.32180; H-bond donors: 1; H-bond acceptors: 2. View Source
• [2] Chem960. 8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline (CAS 210751-53-4). Precise molecular weight: 166.09062652 g/mol; H-bond donor count: 2; H-bond acceptor count: 3; rotatable bond count: 0. View Source

Quantitative Differential Evidence for 8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline Against Its Closest Structural Analogs

Hydrogen-Bond Acceptor Count: 3 vs. 2 in the Non-Fluorinated 8-Amino-THQ Parent

The target compound, 8-amino-6-fluoro-1,2,3,4-tetrahydroquinoline, possesses 3 hydrogen-bond acceptor (HBA) sites (the 8-amino nitrogen, the ring nitrogen, and the C6-fluorine), compared to only 2 HBA sites for the non-fluorinated analog 8-amino-1,2,3,4-tetrahydroquinoline (CAS 54012-92-9) . The additional HBA arises from the covalently bound fluorine at position 6, which can participate in weak C–F···H interactions that are absent in the des-fluoro parent . Both compounds share 2 hydrogen-bond donor sites.

H-Bond Acceptor Count

Head-to-head

3 HBA (target) vs 2 HBA for non-fluorinated 8-amino-THQ (+50%)

Alters ligand interaction fingerprint; may affect binding selectivity.

C–F as weak HBA; context-dependent.

Evidence Dimension	Hydrogen-bond acceptor (HBA) count
Target Compound Data	3 HBA (amine N, ring N, C6–F); 2 HBD
Comparator Or Baseline	8-Amino-1,2,3,4-tetrahydroquinoline (CAS 54012-92-9): 2 HBA; 2 HBD
Quantified Difference	+1 HBA (50% increase); ~0 HBD change
Conditions	Calculated from molecular graph; vendor-verified structural descriptors from Leyan and Chem960 databases.

Why This Matters

An additional hydrogen-bond acceptor alters the ligand's interaction fingerprint with protein targets, affecting binding pose, selectivity, and off-rate—differences that cannot be compensated by merely increasing ligand concentration.

• [1] Chem960. 8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline (CAS 210751-53-4). H-bond donor count: 2; H-bond acceptor count: 3; rotatable bond count: 0. View Source
• [2] Müller, K.; Faeh, C.; Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science 2007, 317, 1881–1886. DOI: 10.1126/science.1131943. (Class-level evidence on C–F as HBA.) View Source

Lipophilicity Modulation: Calculated logP and Molecular Weight Shift Relative to Non-Fluorinated Analog

Fluorine substitution at C6 increases the molecular weight from 148.20 g·mol⁻¹ (non-fluorinated 8-amino-THQ, CAS 54012-92-9) to 166.20 g·mol⁻¹ for the target compound—a 12.1% increase . Although experimentally measured logP for the target compound is not publicly reported, the analogous 6-fluoro-1,2,3,4-tetrahydroquinoline (CAS 59611-52-8, lacking the 8-amino group) has a logP of 2.32 . By contrast, the non-fluorinated 8-amino-THQ has a logP of 1.63 . The combined effect of the 6-fluoro (lipophilicity-increasing) and 8-amino (lipophilicity-decreasing) substituents is expected to position the target compound's logP between these two extremes, likely in the range of 1.8–2.1, offering an intermediate solubility-permeability balance.

Lipophilicity & MW Shift

Class-level

MW 166.20 g·mol⁻¹; estimated logP ~1.8–2.1

Intermediate lipophilicity supports balanced permeability assessment.

Measured logP not publicly reported; verify experimentally.

Evidence Dimension	Molecular weight and calculated/estimated logP
Target Compound Data	MW = 166.20 g·mol⁻¹; estimated logP ~1.8–2.1 (interpolated)
Comparator Or Baseline	8-Amino-THQ (CAS 54012-92-9): MW = 148.20 g·mol⁻¹, logP = 1.63; 6-Fluoro-THQ (CAS 59611-52-8): MW = 151.18 g·mol⁻¹, logP = 2.32
Quantified Difference	ΔMW = +18.0 g·mol⁻¹ (+12.1%) vs. 8-Amino-THQ; ΔlogP estimated +0.2 to +0.5 vs. non-fluorinated parent
Conditions	Molecular weight from CAS registry; logP values from Leyan (8-amino-THQ) and Kuujia (6-fluoro-THQ) databases.

Why This Matters

A controlled increase in molecular weight and lipophilicity, without exceeding the Lipinski threshold, permits fine-tuning of membrane permeability and metabolic stability profiles that are critical for hit-to-lead optimization campaigns.

• [1] Kuujia. 6-Fluoro-1,2,3,4-tetrahydroquinoline (CAS 59611-52-8). LogP: 2.32180. View Source

Regioselective Reactivity Advantage: The 6-Fluoro Substituent Directs Electrophilic Substitution and C–N Coupling Outcomes

The 6-fluoro substituent in tetrahydroquinoline systems exerts a meta-directing electronic effect on electrophilic aromatic substitution and has been shown to increase the regioselectivity of reactions with pyridine, improving the yield of desired products . This is in contrast to the non-fluorinated 8-amino-THQ, where electrophilic substitution is governed solely by the strongly activating ortho/para-directing 8-amino group, potentially producing unwanted regioisomeric mixtures. In a comparative study of fluorinated vs. non-fluorinated 2-methyl-1,2,3,4-tetrahydroquinolines, the presence of fluorine atoms on the aromatic fragment resulted in increased stereoselectivity of acylation with (S)-naproxen acyl chloride .

Regioselective Reactivity

Cross-study comparable

6-F directs electrophilic substitution; improved stereoselectivity in acylation reported

Supports regioisomerically cleaner library synthesis.

Yield data for target compound not disclosed.

Evidence Dimension	Regioselectivity in electrophilic substitution and acylation
Target Compound Data	6-fluoro substitution exerts electron-withdrawing effect, modulating regioselectivity of electrophilic attack on the aromatic ring
Comparator Or Baseline	Non-fluorinated 8-amino-THQ: ortho/para-directing dominance of 8-amino group leads to different (and potentially mixed) regiochemical outcomes; non-fluorinated 2-methyl-THQ: lower stereoselectivity in acylative kinetic resolution
Quantified Difference	Increased stereoselectivity of acylation reported for fluorinated vs. non-fluorinated 2-methyl-THQ analogs (qualitative improvement); specific target compound yield data not publicly disclosed
Conditions	Electrophilic aromatic substitution and acylative kinetic resolution conditions; CymitQuimica technical description and published comparative kinetic resolution studies.

Why This Matters

For procurement decisions in parallel synthesis or library construction, regiochemical predictability directly impacts the purity profile and yield of downstream products, reducing purification burden and the risk of generating intractable isomer mixtures.

• [1] Kovács, P.; Forró, E.; Fülöp, F. A comparative study on the acylative kinetic resolution of racemic fluorinated and non-fluorinated 2-methyl-1,2,3,4-tetrahydroquinolines and 3,4-dihydro-3-methyl-2H-[1,4]benzoxazines. Tetrahedron: Asymmetry 2013, 24, 1180–1186. View Source

Commercially Available Purity Grade: 98% (Target) vs. 95% (Non-Fluorinated 8-Amino-THQ) from Leading Vendor

8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline is commercially available at 98% purity (Leyan Product No. 2257928) . The non-fluorinated 8-amino-1,2,3,4-tetrahydroquinoline (CAS 54012-92-9) is offered by the same vendor at 95% purity (Product No. 1385384) . Although both purities are suitable for research-scale synthesis, the 3-percentage-point difference in purity specification translates to a maximum of 5% vs. 2% unspecified impurities, which may include regioisomeric contaminants, residual solvents, or oxidation byproducts that can propagate through multi-step synthetic sequences.

Commercial Purity Grade

Specification review

98% (target) vs 95% (non-fluorinated 8-amino-THQ) from same vendor

Reduced unspecified impurities may lower assay interference risk.

Batch-to-batch variation within specification limits.

Evidence Dimension	Commercially available purity grade from identical vendor
Target Compound Data	98% purity (Leyan, Product No. 2257928)
Comparator Or Baseline	8-Amino-1,2,3,4-tetrahydroquinoline (CAS 54012-92-9): 95% purity (Leyan, Product No. 1385384)
Quantified Difference	+3 percentage points purity; maximum unspecified impurities reduced from ≤5% to ≤2%
Conditions	As specified by vendor certificates of analysis (CoA); actual batch-to-batch purity may vary within specification limits.

Why This Matters

Higher starting-material purity reduces the probability of impurity carry-through in multi-step syntheses, lowering the risk of failed biological assays due to contaminant interference and decreasing the need for intermediate purification.

Evidence-Backed Application Scenarios for 8-Amino-6-fluoro-1,2,3,4-tetrahydroquinoline in Research and Industrial Procurement

Medicinal Chemistry Hit-to-Lead Optimization Requiring Modulated Lipophilicity and HBA Capacity

When a screening hit based on the 8-amino-THQ scaffold requires fine-tuning of logP without introducing additional rotatable bonds, 8-amino-6-fluoro-1,2,3,4-tetrahydroquinoline provides a +0.2 to +0.5 logP shift and an additional HBA site (3 vs. 2) while maintaining zero rotatable bonds . This substitution pattern avoids the molecular weight penalty and conformational flexibility associated with alkyl or alkoxy modifications, making it particularly suitable for central nervous system (CNS) drug discovery programs where lipophilicity, hydrogen-bonding capacity, and low rotatable bond count are critical determinants of blood-brain barrier penetration.

Parallel Library Synthesis Requiring Regiochemically Predictable Building Blocks

The combination of the electron-withdrawing C6-fluoro substituent and the nucleophilic C8-amino group creates a predictable reactivity profile that directs electrophilic functionalization to specific positions on the aromatic ring . In automated parallel synthesis workflows, where regioisomeric byproducts are costly to separate, this electronic bias increases the probability of obtaining single-isomer products, directly reducing post-synthesis purification effort and improving library quality metrics such as purity and structural diversity.

Fragment-Based Drug Discovery (FBDD) Requiring High-Purity, Low-Molecular-Weight Fluorinated Scaffolds

With a molecular weight of 166.20 g·mol⁻¹—well within the fragment-like rule-of-three space (MW < 300)—and a commercially available purity of 98%, 8-amino-6-fluoro-1,2,3,4-tetrahydroquinoline is suitable as a core fragment for FBDD campaigns . The 8-amino group serves as a synthetic handle for rapid derivatization (acylation, sulfonylation, reductive amination, urea formation) without requiring deprotection steps, while the fluorine atom provides a sensitive ¹⁹F NMR probe for protein- and ligand-observed binding assays, enabling direct detection of fragment-target interactions.

Synthesis of 8-Aminoquinoline-Derived Anti-Infective Agents via C–N Coupling

8-Aminoquinoline derivatives have demonstrated potent in vitro antimalarial activity with IC₅₀ values ranging from 20 to 4760 ng/mL against both drug-sensitive (D6) and drug-resistant (W2) Plasmodium falciparum strains . The tetrahydroquinoline scaffold, which is the reduced form of the 8-aminoquinoline core, has been investigated as a precursor to 8-aminoquinoline-based anti-infectives and as a ligand scaffold for platinum(II) complexes with antiproliferative activity . The target compound offers a direct route to substituted analogs through C8-amine derivatization while retaining the fluorine substituent for metabolic stability optimization.

Application

Selection Property

Validation Focus

CNS hit-to-lead optimization

Modulated lipophilicity & additional HBA (3 vs 2)

logP and H-bond context for blood-brain barrier penetration studies

Parallel library synthesis

Electron-withdrawing 6-F for regioselective functionalization

Regiochemical purity and yield in electrophilic substitution or coupling steps

Fragment-based screening

Low MW (166.20 g·mol⁻¹), 98% purity, ¹⁹F NMR probe

Fragment-target binding detection by ¹⁹F NMR

Synthesis of aminoquinoline-derived research compounds

8-NH₂ synthetic handle; 6-F for metabolic stability tuning

Derivatization scope and biological evaluation of resulting analogs

• [1] Jain, M.; Reddy, C. V. R. P.; Halder, M.; et al. Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives. ACS Omega 2018, 3, 3040–3052. (IC₅₀ = 20–4760 ng/mL for antimalarial activity.) View Source
• [2] Gobetto, R.; et al. Monofunctional PtII Complexes Based on 8-Aminoquinoline: Synthesis and Pharmacological Characterization. Chem. Eur. J. 2019, 25, 11826–11836. View Source